Cas no 2227717-19-1 (methyl (3S)-3-hydroxyoct-4-enoate)

• Product Name: methyl (3S)-3-hydroxyoct-4-enoate
• CAS No: 2227717-19-1
• Molecular Formula: C₉H₁₆O₃
• Molecular Weight: 172.221543312073
• CID: 5940473
• PubChem ID: 165657140

methyl (3S)-3-hydroxyoct-4-enoate Properties

Names and Identifiers

• methyl (3S)-3-hydroxyoct-4-enoate
• 2227717-19-1
• EN300-1794786

• InChIKey： IKRVCNUBSORWAR-HQZHTGGTSA-N
• Inchi： 1S/C9H16O3/c1-3-4-5-6-8(10)7-9(11)12-2/h5-6,8,10H,3-4,7H2,1-2H3/b6-5+/t8-/m1/s1
• SMILES： O[C@H](/C=C/CCC)CC(=O)OC

Computed Properties

• Exact Mass: 172.109944368g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 172.109944368g/mol
• Heavy Atom Count: 12
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols